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Compound Focus: PP121

CAS No.: 1092788-83-4

Cat. No.: S540040

Get Quote

The table below summarizes the key storage and handling information for PP121 from supplier

documentation.

Specification Details

Physical Form White solid [1] [2]

Purity ≥98% (HPLC) [1] [2]

Storage Condition
(Long-term)

-20°C [1] [3] [2]; protect from light [1] [2]

Storage Condition
(Shipped)

At ambient temperature [1] [2]

Solubility (DMSO) 32-100 mg/mL (approximately 100 - 313 mM) [4] [1] [5]

Solubility (Water) Insoluble [4] [5]

Solubility (Ethanol) 2 mg/mL (6.26 mM) [3] [5]

Stability in Solution Stock solutions are stable for up to 6 months at -20°C [1] [2]. Aliquotting is

recommended to avoid repeated freeze-thaw cycles [3] [5].
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Troubleshooting Common Issues

Based on general laboratory practice and the provided data, here are solutions to common problems you

might encounter with PP121.

Issue Possible Cause Solution & Prevention

Compound
crashing out
of solution

Stock solution stored at room
temperature or exposed to

moisture; solution has been
frozen and thawed multiple

times.

Ensure stock solutions are stored at -20°C [1] [3].
Prepare single-use aliquots to minimize freeze-

thaw cycles [3] [5]. Warm the vial to room
temperature and sonicate to re-dissolve [4] [3].

Loss of
potency in
cell-based
assays

Degradation of the compound

due to improper storage or using
an old stock solution that has

exceeded its stability period.

Use a fresh aliquot from a stock solution that has

been stored at -20°C for less than 6 months [1]
[2]. For long-term storage, keep the lyophilized

powder desiccated at -20°C [5].

Low solubility
in aqueous
buffers

PP121 is highly soluble in

DMSO but insoluble in water [4]
[5]. Precipitation occurs when

the final DMSO concentration in
the assay buffer is too low.

Never prepare a stock solution in water. First,

dissolve PP121 in pure DMSO to create a
concentrated stock (e.g., 10-100 mM), then dilute

into the aqueous assay buffer. The final DMSO
concentration should typically not exceed 0.1-

0.5% to maintain cell viability.

Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving PP121, as cited in the research. You can use

these as templates for creating standardized protocols.

Kinase Assay Protocol [4] [3]

This protocol describes how to determine the half-maximal inhibitory concentration (IC₅₀) of PP121 against

various kinase targets.
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Procedure:

Incubation: Purified kinase domains are incubated with PP121 at 2- or 4-fold dilutions over a
concentration range of 1 nM - 50 µM. A vehicle control (0.1% DMSO) should be included.

Reaction Mix: The incubation is done in the presence of 10 µM ATP, 2.5 µCi of γ-³²P-ATP, and
a specific substrate.

Termination: Reactions are stopped by spotting the mixture onto nitrocellulose or
phosphocellulose membranes.

Washing: The membrane is washed 5-6 times to remove unbound radioactivity and dried.
Quantification: Transferred radioactivity is quantified by phosphorimaging.

Analysis: IC₅₀ values are calculated by fitting the data to a sigmoidal dose-response curve
using software such as Prism.

Cell-Based Assay Protocol [4] [3]

This general protocol can be adapted for cell proliferation, western blot, and apoptosis analysis.

Cell Lines Used in Research: U87, LN229 (glioblastoma), NIH3T3, HUVECs (human umbilical vein

endothelial cells), BaF3, and TT thyroid carcinoma cells [4].
Treatment:

Concentration Range: PP121 is typically used at concentrations from 0.04 μM to 20 μM,
depending on the assay and cell line [4].

Vehicle: 0.1% DMSO is used as a vehicle control [4].
Incubation Time: 24 to 72 hours [4].

Specific Assay Methods:
Western Blot Analysis: Cells are grown in 12-well plates, treated, and then lysed. Lysates are

resolved by SDS-PAGE, transferred to nitrocellulose, and blotted with target-specific antibodies
[4].

Cell Proliferation Assay (72 hours): Cells in 96-well plates are treated with PP121. After 72
hours, Resazurin sodium salt is added, and fluorescence is quantified to determine viability IC₅₀

[4].
Apoptosis & Cell Cycle Analysis: After treatment, cells are stained with Annexin V-FITC or

fixed with ethanol and stained with propidium iodide. Populations are then analyzed using flow
cytometry [4].

PP121 Signaling Pathways in Research Contexts
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The following diagrams illustrate the key molecular pathways and experimental workflows impacted by

PP121, based on the research contexts I found. These can help users understand its mechanism of action.
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PP121 is a multi-targeted inhibitor affecting both tyrosine kinase and PI3-kinase pathways, leading to

various downstream effects on cell survival and proliferation [4] [6] [3].
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In a model of acute gouty arthritis, PP121 induces autophagy, which in turn inhibits the activation of the

NLRP3 inflammasome, a key driver of inflammation. This pathway leads to reduced production of IL-1β and

pyroptosis, alleviating the disease [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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